Cas no 158580-55-3 (2-Chloro-4-(methylsulfonyl)Aminobenzoic Acid Methyl Ester)

• Product Name: 2-Chloro-4-(methylsulfonyl)Aminobenzoic Acid Methyl Ester
• CAS No: 158580-55-3
• MF: C₉H₁₀ClNO₄S
• MW: 263.698000431061
• MDL: MFCD27955546
• CID: 1337383
• Update Time: 2025-06-12

2-Chloro-4-(methylsulfonyl)Aminobenzoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-chloro-4-[(methylsulfonyl)amino]-, methyl ester
• methyl 2-chloro-4-(methylsulfonamido)benzoate
• methyl 2-chloro-4(N-methylsulphonylamino)benzoate
• QNYNNMWDNBVMLO-UHFFFAOYSA-N
• AK544505
• methyl-2-chloro-4-(methylsulfonamido)benzoate
• methyl 2-chloro-4-(methanesulfonamido)benzoate
• methyl 2-chloro4-(N-methylsulphonylamino)benzoate
• 2-Chloro-4-[(methylsulfonyl)amino]-benzoic acid methyl ester
• 2-Chloro-4-(methylsulfonyl)Aminobenzoic Acid Methyl Ester

• MDL： MFCD27955546
• Inchi： 1S/C9H10ClNO4S/c1-15-9(12)7-4-3-6(5-8(7)10)11-16(2,13)14/h3-5,11H,1-2H3
• InChI Key： QNYNNMWDNBVMLO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CC(=C1)NS(C)(=O)=O

Computed Properties

• Exact Mass: 263.002
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 351
• Topological Polar Surface Area: 80.8

Experimental Properties

• Boiling Point: 388.8±52.0°C at 760 mmHg
• PSA: 72.47

2-Chloro-4-(methylsulfonyl)Aminobenzoic Acid Methyl Ester Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Chloro-4-(methylsulfonyl)Aminobenzoic Acid Methyl Ester

Introduction to 2-Chloro-4-(methylsulfonyl)Aminobenzoic Acid Methyl Ester (CAS No. 158580-55-3)

2-Chloro-4-(methylsulfonyl)Aminobenzoic Acid Methyl Ester (CAS No. 158580-55-3) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Methyl 2-chloro-4-(methylsulfonyl)aminobenzoate, has garnered attention due to its unique structural features and potential biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular formula of 2-Chloro-4-(methylsulfonyl)Aminobenzoic Acid Methyl Ester is C₁₁H₁₂ClNO₄S, and its molecular weight is approximately 273.73 g/mol. The compound consists of a benzene ring substituted with a chloro group at the 2-position, a methylsulfonyl group at the 4-position, and an aminobenzoic acid methyl ester moiety. These functional groups contribute to its diverse reactivity and potential biological activities.

In terms of physical properties, Methyl 2-chloro-4-(methylsulfonyl)aminobenzoate is a white crystalline solid with a melting point ranging from 90 to 93°C. It is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. The compound's stability under various conditions is an important consideration for its use in laboratory and industrial settings.

The synthesis of 2-Chloro-4-(methylsulfonyl)Aminobenzoic Acid Methyl Ester can be achieved through several routes. One common method involves the reaction of 2-chloro-4-nitrobenzoic acid with methanol in the presence of an acid catalyst to form the corresponding methyl ester. Subsequently, the nitro group is reduced to an amino group using hydrogen gas and a palladium catalyst. Finally, the amino group is sulfonated using methyl sulfonyl chloride to yield the desired product. This multi-step synthesis process requires careful control of reaction conditions to ensure high yields and purity.

Recent research has focused on the biological activities of Methyl 2-chloro-4-(methylsulfonyl)aminobenzoate. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the development of new anti-inflammatory drugs. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-Chloro-4-(methylsulfonyl)Aminobenzoic Acid Methyl Ester effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

In addition to its anti-inflammatory effects, Methyl 2-chloro-4-(methylsulfonyl)aminobenzoate has been investigated for its potential as an anticancer agent. Research conducted by a team at the University of California demonstrated that this compound selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of Methyl 2-chloro-4-(methylsulfonyl)aminobenzoate have also been studied to assess its suitability for therapeutic applications. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These findings suggest that it may be suitable for further development as an orally administered drug.

In conclusion, Methyl 2-chloro-4-(methylsulfonyl)aminobenzoate (CAS No. 158580-55-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of new therapeutic agents targeting inflammation and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.